Cas no 436088-75-4 (5-(Pyridin-2-ylcarbamoyl)-3H-imidazole-4-carboxylic Acid)

• Product Name: 5-(Pyridin-2-ylcarbamoyl)-3H-imidazole-4-carboxylic Acid
• CAS No: 436088-75-4
• MF: C₁₀H₈N₄O₃
• MW: 232.195521354675
• CID: 929067
• PubChem ID: 564988
• Update Time: 2025-10-28

5-(Pyridin-2-ylcarbamoyl)-3H-imidazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(pyridin-2-ylcarbamoyl)-3 h-imidazole-4-carboxylic acid
• 4-(pyridin-2-ylcarbamoyl)-1H-imidazole-5-carboxylic acid
• AKOS000301101
• 436088-75-4
• 4-[(2-Pyridinylamino)carbonyl]-1H-imidazole-5-carboxylic acid #
• 4-[(Pyridin-2-yl)carbamoyl]-1H-imidazole-5-carboxylic acid
• BDBM50493205
• DTXSID80340476
• 4-(2-pyridylcarbamoyl)-1H-imidazole-5-carboxylic acid
• SR-01000533703
• PD145056
• 5-(pyridin-2-ylcarbamoyl)-3H-imidazole-4-carboxylic acid, AldrichCPR
• Oprea1_453075
• 5-(Pyridin-2-ylcarbamoyl)-3H-imidazole-4-carboxylic acid
• 4-(pyridin-2-ylcarbamoyl)-1H-imidazole-5-carboxylicacid
• SR-01000533703-1
• CXVUEKICGYNMBG-UHFFFAOYSA-N
• CHEMBL2419623
• Oprea1_581211
• STK700245
• 4-(2-Pyridylaminocarbonyl)-imidazole-5-carboxylic acid
• 5-(Pyridin-2-ylcarbamoyl)-3H-imidazole-4-carboxylic Acid

• MDL： MFCD01366409
• Inchi： 1S/C10H8N4O3/c15-9(14-6-3-1-2-4-11-6)7-8(10(16)17)13-5-12-7/h1-5H,(H,12,13)(H,16,17)(H,11,14,15)
• InChI Key： CXVUEKICGYNMBG-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C(=O)O)NC=N1)NC1C=CC=CN=1

Computed Properties

• Exact Mass: 232.06000
• Monoisotopic Mass: 232.05964013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 107.97000
• LogP: 0.82820

5-(Pyridin-2-ylcarbamoyl)-3H-imidazole-4-carboxylic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-(Pyridin-2-ylcarbamoyl)-3H-imidazole-4-carboxylic Acid

Comprehensive Overview of 5-(Pyridin-2-ylcarbamoyl)-3H-imidazole-4-carboxylic Acid (CAS No. 436088-75-4)

5-(Pyridin-2-ylcarbamoyl)-3H-imidazole-4-carboxylic Acid (CAS No. 436088-75-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazole and pyridine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.

The molecular structure of 5-(Pyridin-2-ylcarbamoyl)-3H-imidazole-4-carboxylic Acid combines a carboxylic acid group with a pyridinylcarbamoyl substituent, making it a valuable scaffold for designing novel therapeutic agents. Its CAS number 436088-75-4 is frequently searched in chemical databases, reflecting its relevance in modern chemistry. The compound's ability to participate in hydrogen bonding and its moderate solubility in polar solvents enhance its utility in various synthetic pathways.

One of the key reasons behind the growing interest in 5-(Pyridin-2-ylcarbamoyl)-3H-imidazole-4-carboxylic Acid is its role in the development of small-molecule inhibitors. Recent studies highlight its potential in targeting enzymes involved in inflammatory and metabolic disorders. For instance, researchers are exploring its derivatives as potential kinase inhibitors, a hot topic in oncology and autoimmune disease research. This aligns with the current trend of repurposing existing chemical entities for new therapeutic uses.

In addition to its pharmaceutical applications, CAS 436088-75-4 is also investigated for its use in material science. The compound's rigid heterocyclic structure makes it a candidate for designing functional materials, such as metal-organic frameworks (MOFs) and coordination polymers. These materials have applications in catalysis, gas storage, and sensing, areas that are highly relevant to sustainable technology development.

The synthesis of 5-(Pyridin-2-ylcarbamoyl)-3H-imidazole-4-carboxylic Acid typically involves multi-step organic reactions, including amide coupling and cyclization processes. Optimizing these synthetic routes is a common challenge discussed in academic forums and patent literature. Researchers often search for efficient synthetic methods for CAS 436088-75-4 to reduce costs and improve yields, making this a frequently queried topic in chemical databases.

From a commercial perspective, the demand for 5-(Pyridin-2-ylcarbamoyl)-3H-imidazole-4-carboxylic Acid is driven by its applications in high-value chemical intermediates. Suppliers and manufacturers highlight its purity and stability as critical quality parameters, which are essential for reproducible research outcomes. The compound's price and availability are also common search queries among procurement specialists and laboratory managers.

Looking ahead, the future of CAS 436088-75-4 appears promising, with ongoing research exploring its potential in green chemistry and biocatalysis. As the scientific community continues to prioritize sustainable practices, this compound's role in eco-friendly synthetic routes is likely to expand. Its compatibility with enzymatic transformations and microwave-assisted synthesis are areas of active investigation.

In summary, 5-(Pyridin-2-ylcarbamoyl)-3H-imidazole-4-carboxylic Acid (CAS No. 436088-75-4) is a multifaceted compound with significant potential in pharmaceuticals, material science, and sustainable chemistry. Its unique structural features and diverse applications make it a subject of continuous interest for researchers and industry professionals alike. By staying updated on the latest developments related to this compound, stakeholders can leverage its full potential in innovative scientific and industrial applications.